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Cat. No.: B078661

Solubility Profile of Sodium Chromate
Decahydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of sodium
chromate decahydrate (Na2CrO4-10H20) in various solvents. The information is intended to be
a valuable resource for researchers, scientists, and professionals in drug development and
other scientific fields where the solubility of this compound is of interest.

Physicochemical Properties

Sodium chromate decahydrate is a yellow, crystalline solid that is hygroscopic in nature. It is
important to note that the decahydrate form is stable at room temperature but has a melting
point of 20°C[1][2]. Above this temperature, it begins to lose water of hydration, transitioning to
the hexahydrate, tetrahydrate, and eventually the anhydrous form at higher temperatures. This
phase behavior is critical when considering its solubility at different temperatures.

Quantitative Solubility Data

The solubility of sodium chromate has been determined in a range of solvents. The following
tables summarize the available quantitative data.
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Table 1: Solubility of Sodium Chromate in Water[1][2][3][4]

Temperature (°C) Solubility ( g/100 mL)

0 31.8

20 44.3 (Wt%)
25 84.5

30 87.3 (g/L)
40 48.8 (wt%)
60 53.5 (Wt%)
80 55.8 (Wt%)
100 126.7

Table 2: Solubility of Sodium Chromate in Organic Solvents[1][2][3][4][5][6]

Solvent Temperature (°C) Solubility
Methanol 25 0.344 g/100 mL
Slightly soluble / Sparingl
Ethanol - ghtly P i
soluble
Acetone - Data not available

Diethyl Ether

Data not available

Tetrahydrofuran

Data not available

Dimethyl Sulfoxide (DMSO)

Data not available for sodium

chromate. For the related

compound, sodium dichromate

dihydrate, the solubility is 12
9/100g .

Dimethylformamide (DMF)

Data not available
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Experimental Protocols for Solubility Determination

The determination of the solubility of sodium chromate decahydrate can be carried out using
established methods for inorganic salts. The isothermal equilibrium method followed by
gravimetric analysis is a common and reliable approach.

Isothermal Equilibrium Method

This method involves establishing a saturated solution of the solute in the solvent at a constant
temperature.

Apparatus:

o Constant temperature water bath or incubator

e Sealable glass vials or flasks

o Magnetic stirrer and stir bars or a mechanical shaker

o Calibrated thermometer

« Filtration apparatus (e.g., syringe filters with appropriate membrane)
e Analytical balance

Procedure:

o Sample Preparation: Add an excess amount of sodium chromate decahydrate to a known
volume or mass of the solvent in a sealable vial. The excess solid is crucial to ensure that
the solution reaches saturation.

o Equilibration: Place the vial in a constant temperature bath or shaker. Agitate the mixture
vigorously for a prolonged period (e.g., 24-72 hours) to ensure that equilibrium is reached.
The time required for equilibration should be determined experimentally by taking
measurements at different time points until the concentration of the solute in the solution
remains constant.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Phase Separation: Once equilibrium is achieved, allow the undissolved solid to settle.
Carefully withdraw a sample of the supernatant using a pre-heated or pre-cooled syringe to
the equilibration temperature to avoid precipitation or further dissolution. Immediately filter
the sample using a syringe filter of a pore size sufficient to remove all undissolved particles
(e.g., 0.45 pum).

¢ Analysis: The concentration of the sodium chromate in the clear, saturated filtrate is then
determined using a suitable analytical method, such as gravimetric analysis.

Gravimetric Analysis

This method determines the mass of the solute in a known mass or volume of the saturated
solution.

Apparatus:

Evaporating dish or weighing boat

Drying oven

Desiccator

Analytical balance
Procedure:

» Weighing the Sample: Accurately weigh a clean, dry evaporating dish. Transfer a known
volume or mass of the clear, saturated filtrate into the pre-weighed dish and record the total
mass.

o Evaporation: Gently heat the evaporating dish to evaporate the solvent. This should be done
in a fume hood. For water, a steam bath or a hot plate at a low setting can be used. For
organic solvents, appropriate heating methods that avoid ignition should be employed.

e Drying: Once the solvent has evaporated, place the evaporating dish containing the solid
residue in a drying oven at an appropriate temperature (e.g., 105-110°C) to remove any
remaining traces of solvent and water of hydration if the anhydrous solubility is being
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determined. Dry the sample to a constant weight, which is confirmed by repeated cycles of
drying, cooling in a desiccator, and weighing until the mass no longer changes.

o Calculation: The solubility is calculated as the mass of the dried sodium chromate per 100
mL or 100 g of the solvent.

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the
key factors influencing the solubility of sodium chromate decahydrate.

Experimental Workflow for Solubility Determination

1. Sample Preparation
(Excess Solute + Solvent)

l

2. Equilibration
(Constant Temperature & Agitation)
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Caption: Workflow for determining the solubility of sodium chromate decahydrate.
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Factors Affecting Solubility
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Caption: Key factors influencing the solubility of sodium chromate decahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. SODIUM CHROMATE - Desicca Chemicals [desiccantsmanufacturers.com]

e 2. Sodium Chromate — Kevin Pharma Chem [kevinpharmachem.com]

e 3. Sodium Chromate | Na2CrO4 | CID 24488 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. Sodium chromate - Wikipedia [en.wikipedia.org]

e 5. Sodium chromate CAS#: 7775-11-3 [m.chemicalbook.com]

e 6. sodium chromate decahydrate [chemister.ru]

« To cite this document: BenchChem. [Solubility profile of sodium chromate decahydrate in
various solvents.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078661#solubility-profile-of-sodium-chromate-
decahydrate-in-various-solvents]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b078661?utm_src=pdf-body-img
https://www.benchchem.com/product/b078661?utm_src=pdf-custom-synthesis
https://desiccantsmanufacturers.com/?page_id=5233
https://kevinpharmachem.com/sodium-chromate/
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Chromate
https://en.wikipedia.org/wiki/Sodium_chromate
https://m.chemicalbook.com/ProductChemicalPropertiesCB7854312_EN.htm
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=8068
https://www.benchchem.com/product/b078661#solubility-profile-of-sodium-chromate-decahydrate-in-various-solvents
https://www.benchchem.com/product/b078661#solubility-profile-of-sodium-chromate-decahydrate-in-various-solvents
https://www.benchchem.com/product/b078661#solubility-profile-of-sodium-chromate-decahydrate-in-various-solvents
https://www.benchchem.com/product/b078661#solubility-profile-of-sodium-chromate-decahydrate-in-various-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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